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Compound of Interest

Compound Name:
(3-Amino-4-

methoxyphenyl)methanol

Cat. No.: B571338 Get Quote

(3-Amino-4-methoxyphenyl)methanol: A
Technical Guide
CAS Number: 113928-90-8

This technical guide provides a comprehensive overview of (3-Amino-4-
methoxyphenyl)methanol, a valuable intermediate in organic synthesis. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, synthesis, and potential applications.

Chemical and Physical Properties
(3-Amino-4-methoxyphenyl)methanol, with the molecular formula C₈H₁₁NO₂, is a solid

compound at room temperature.[1][2] It is recognized for its role as a versatile building block in

the synthesis of a variety of chemical entities.[1]
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Property Value Reference

CAS Number 113928-90-8 [1]

Molecular Formula C₈H₁₁NO₂ [1]

Molecular Weight 153.18 g/mol [1]

Physical Form Solid [1][2]

Appearance
Off-White to Light Brown to

Brown Solid
[1]

Purity 96.5-100% [1]

Storage
Room temperature, away from

light, stored in an inert gas
[1][2]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of (3-Amino-4-
methoxyphenyl)methanol are not readily available in the public domain, a common synthetic

route would likely involve the reduction of the corresponding carboxylic acid, 3-amino-4-

methoxybenzoic acid.

A general conceptual workflow for such a reduction is outlined below. Please note, this is a

theoretical protocol and would require optimization and validation in a laboratory setting.

Conceptual Synthetic Workflow: Reduction of 3-amino-
4-methoxybenzoic acid
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Conceptual Workflow: Synthesis of (3-Amino-4-methoxyphenyl)methanol

Reaction Setup

Reduction

Workup and Purification

Dissolve 3-amino-4-methoxybenzoic acid in an appropriate anhydrous solvent (e.g., THF)

Add a suitable reducing agent (e.g., LiAlH4) dropwise at a controlled temperature (e.g., 0 °C)

Allow the reaction to warm to room temperature and then reflux for a specified time to ensure complete reaction

Carefully quench the reaction with water and a basic solution (e.g., NaOH)

Extract the product with an organic solvent (e.g., ethyl acetate)

Dry the organic layer over an anhydrous salt (e.g., Na2SO4)

Purify the crude product by a suitable method (e.g., column chromatography)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of (3-Amino-4-methoxyphenyl)methanol.
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Analytical Characterization
The identity and purity of (3-Amino-4-methoxyphenyl)methanol would be confirmed using

standard analytical techniques. Commercial suppliers indicate that the product conforms to

structure by Infrared (IR) Spectrum and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Applications in Research and Development
(3-Amino-4-methoxyphenyl)methanol serves as a key intermediate in the synthesis of a wide

range of organic molecules.[1] Its bifunctional nature, containing both an amino and a hydroxyl

group, allows for diverse chemical modifications, making it a valuable precursor for:

Pharmaceuticals: As a building block for the synthesis of active pharmaceutical ingredients

(APIs). The aminophenylmethanol scaffold is found in various biologically active compounds.

Fine Chemicals: Used in the production of specialty chemicals.

Dyes and Pigments: The aromatic amine moiety is a common feature in chromophores.[1]

Polymers and Resins: Can be incorporated into polymer backbones to impart specific

properties.[1]

While the direct biological activity of (3-Amino-4-methoxyphenyl)methanol is not extensively

documented, derivatives of related aminophenylmethanol compounds have been investigated

for their potential roles in modulating cellular signaling pathways, such as the hedgehog

signaling pathway, which is crucial in developmental biology and oncology.[3]

Safety Information
(3-Amino-4-methoxyphenyl)methanol is associated with the following hazard statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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The GHS pictogram associated with this compound is GHS07 (Exclamation mark).[2] Standard

precautionary measures, including the use of personal protective equipment, should be taken

when handling this chemical.

Conclusion
(3-Amino-4-methoxyphenyl)methanol is a valuable and versatile chemical intermediate with

significant potential in various fields of chemical synthesis. Its utility as a precursor for

pharmaceuticals, dyes, and polymers underscores its importance in both academic research

and industrial applications. Further investigation into its own biological properties and the

development of detailed, optimized synthetic protocols would be beneficial for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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